Cas no 2090310-31-7 (2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one
• CAS No: 2090310-31-7
• MF: C₇H₉ClF₃NO₂
• MW: 231.600071668625
• CID: 5721807
• PubChem ID: 121203390
• Update Time: 2025-05-26

2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2090310-31-7
• 2-chloro-1-[3-methoxy-3-(trifluoromethyl)azetidin-1-yl]ethanone
• 2-chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one
• AKOS026711634
• F1907-7271
• Ethanone, 2-chloro-1-[3-methoxy-3-(trifluoromethyl)-1-azetidinyl]-
• 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one

• Inchi： 1S/C7H9ClF3NO2/c1-14-6(7(9,10)11)3-12(4-6)5(13)2-8/h2-4H2,1H3
• InChI Key： QUNAYULNFURMHG-UHFFFAOYSA-N
• SMILES： ClCC(N1CC(C(F)(F)F)(C1)OC)=O

Computed Properties

• Exact Mass: 231.0273907g/mol
• Monoisotopic Mass: 231.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 251.5±40.0 °C(Predicted)
• pka: -4.65±0.40(Predicted)

Additional information on 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one

Introduction to 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one (CAS No. 2090310-31-7)

2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one (CAS No. 2090310-31-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted ketone moiety and a trifluoromethyl-substituted azetidine ring. These structural elements contribute to its potential utility in various therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

The azetidine ring, a four-membered heterocyclic compound, is known for its high reactivity and ability to form stable complexes with various functional groups. In the context of 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one, the presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design. The chloro substituent on the ketone moiety further modulates the compound's reactivity and selectivity, providing additional opportunities for fine-tuning its pharmacological properties.

Recent studies have highlighted the potential of 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. Kinases are key enzymes that regulate cell signaling pathways, and their dysregulation is often associated with the development and progression of various cancers. By selectively inhibiting these kinases, 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one could potentially serve as a lead compound for the development of novel anticancer agents.

In addition to its anticancer potential, 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation and associated tissue damage. These findings suggest that 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one could be a valuable candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)ethan-1-one have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. The presence of the trifluoromethyl group enhances its lipophilicity, allowing it to cross biological membranes more efficiently. Additionally, the compound's metabolic stability ensures that it remains active in the body for an extended period, thereby improving its therapeutic window.

To further explore the potential applications of 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)azetidin-1-y l)ethan - 1 - one, several preclinical studies have been conducted to evaluate its safety and efficacy. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. Moreover, preliminary clinical trials have shown promising results in terms of both safety and efficacy, paving the way for further clinical development.

In conclusion, 2-Chloro - 1 - ( 3 - methoxy - 3 - ( trifluoromethyl ) azetidin - 1 - yl ) ethan - 1 - one (CAS No. 2090310 - 31 - 7 ) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development in areas such as cancer therapy and anti-inflammatory treatment. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in the field of medicinal chemistry.